molecular formula C14H18N2 B14413840 4-(3,5-Dimethylpiperidin-1-yl)benzonitrile CAS No. 81253-78-3

4-(3,5-Dimethylpiperidin-1-yl)benzonitrile

Cat. No.: B14413840
CAS No.: 81253-78-3
M. Wt: 214.31 g/mol
InChI Key: MFOPNLIVQPGAAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,5-Dimethylpiperidin-1-yl)benzonitrile is an organic compound with the molecular formula C14H18N2 It is a derivative of benzonitrile, where the benzene ring is substituted with a 3,5-dimethylpiperidin-1-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(3,5-Dimethylpiperidin-1-yl)benzonitrile typically involves the reaction of 4-chlorobenzonitrile with 3,5-dimethylpiperidine. The reaction is usually carried out in the presence of a base

Properties

CAS No.

81253-78-3

Molecular Formula

C14H18N2

Molecular Weight

214.31 g/mol

IUPAC Name

4-(3,5-dimethylpiperidin-1-yl)benzonitrile

InChI

InChI=1S/C14H18N2/c1-11-7-12(2)10-16(9-11)14-5-3-13(8-15)4-6-14/h3-6,11-12H,7,9-10H2,1-2H3

InChI Key

MFOPNLIVQPGAAB-UHFFFAOYSA-N

Canonical SMILES

CC1CC(CN(C1)C2=CC=C(C=C2)C#N)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.